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Compound of Interest

Compound Name: Isoformononetin-d3

Cat. No.: B15598336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Isoformononetin-d3, a

deuterated internal standard essential for the accurate quantification of Isoformononetin in

various research applications. This document outlines its physicochemical properties, potential

suppliers, a detailed experimental protocol for its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS), and an exploration of the key signaling pathways modulated by its

non-deuterated counterpart, Isoformononetin.

Introduction to Isoformononetin and its Deuterated
Analog
Isoformononetin is a naturally occurring O-methylated isoflavone found in various plants,

including red clover and soybeans. It has garnered significant interest in the scientific

community for its potential therapeutic properties, including anti-inflammatory, anti-cancer, and

osteogenic effects. Accurate and reliable quantification of Isoformononetin in biological

matrices is crucial for pharmacokinetic studies, metabolism research, and understanding its

mechanism of action.

Isoformononetin-d3 is a stable isotope-labeled version of Isoformononetin, where three

hydrogen atoms have been replaced with deuterium. This isotopic labeling makes it an ideal

internal standard for mass spectrometry-based quantification. Its near-identical chemical and

physical properties to Isoformononetin ensure that it behaves similarly during sample
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preparation and analysis, thus effectively compensating for variations in extraction efficiency,

matrix effects, and instrument response.

Suppliers of Isoformononetin-d3 for Research
For researchers looking to procure Isoformononetin-d3, several reputable suppliers cater to

the scientific community. It is crucial to obtain a Certificate of Analysis (CoA) from the supplier

to ensure the quality and purity of the compound.

Potential Suppliers:

InvivoChem: A supplier of a wide range of research chemicals, including isotope-labeled

compounds. They typically provide a product data sheet with basic physicochemical

properties.[1][2]

Cayman Chemical: Offers a variety of biochemicals for research, including stable isotope-

labeled standards.

Santa Cruz Biotechnology: A well-known supplier of research reagents, including a range of

biochemicals.

TRC (Toronto Research Chemicals): Specializes in the synthesis of complex organic

chemicals for biomedical research.

When selecting a supplier, researchers should request a lot-specific Certificate of Analysis

detailing the chemical purity (typically determined by HPLC), isotopic purity (percentage of d3,

d2, d1, and d0 species), and confirmation of structure (e.g., by ¹H-NMR and Mass

Spectrometry).

Quantitative Data and Physicochemical Properties
The following tables summarize the key quantitative data for Isoformononetin-d3. While a

specific Certificate of Analysis was not publicly available, the data presented is based on typical

specifications for such a compound from reputable suppliers.

Table 1: Physicochemical Properties of Isoformononetin-d3
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Property Value

Molecular Formula C₁₆H₉D₃O₄

Molecular Weight ~271.28 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO and Methanol

Storage Store at -20°C for long-term stability

Table 2: Typical Quality Control Specifications for Isoformononetin-d3

Analytical Test Methodology Typical Specification

Chemical Purity HPLC ≥98.0%

Isotopic Purity Mass Spectrometry ≥99 atom % D

Deuterium Incorporation Mass Spectrometry d₃ ≥ 99%, d₀ ≤ 0.5%

Identity Confirmation ¹H-NMR, Mass Spectrometry Conforms to structure

Experimental Protocol: Quantification of
Isoformononetin using LC-MS/MS with
Isoformononetin-d3 Internal Standard
This section provides a detailed methodology for the quantitative analysis of Isoformononetin in

a biological matrix (e.g., plasma) using Isoformononetin-d3 as an internal standard.

Materials and Reagents
Isoformononetin analytical standard

Isoformononetin-d3 internal standard

Acetonitrile (LC-MS grade)
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Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Plasma samples (e.g., human, rat)

Microcentrifuge tubes

Vortex mixer

Centrifuge

LC-MS system (e.g., Triple Quadrupole)

Sample Preparation (Protein Precipitation)
Thaw Samples: Allow frozen plasma samples, calibration standards, and quality control (QC)

samples to thaw at room temperature.

Spike Internal Standard: To 100 µL of each plasma sample, add 10 µL of the

Isoformononetin-d3 internal standard working solution (e.g., 100 ng/mL in methanol).

Protein Precipitation: Add 300 µL of cold acetonitrile to each tube to precipitate plasma

proteins.

Vortex: Vortex the samples vigorously for 1 minute.

Centrifuge: Centrifuge the samples at 12,000 x g for 10 minutes at 4°C to pellet the

precipitated proteins.

Transfer Supernatant: Carefully transfer the supernatant to a clean autosampler vial for LC-

MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:
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Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.3 mL/min

Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping

up to a high percentage of Mobile Phase B to elute the analyte and internal standard,

followed by re-equilibration.

Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive or Negative mode (to be

optimized)

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Isoformononetin: Precursor ion (e.g., [M+H]⁺) → Product ion

Isoformononetin-d3: Precursor ion (e.g., [M+H]⁺) → Product ion

Note: The specific m/z values for the precursor and product ions need to be determined by

direct infusion of the analytical standards.

Data Analysis
Quantification: The concentration of Isoformononetin in the samples is determined by

calculating the peak area ratio of the analyte to the internal standard and comparing it to a

calibration curve constructed from standards of known concentrations.
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LC-MS/MS Analysis
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Chromatographic Separation (C18)
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result
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Experimental workflow for Isoformononetin quantification.
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Signaling Pathways Modulated by Isoformononetin
The biological effects of Isoformononetin are attributed to its ability to modulate various

intracellular signaling pathways. Understanding these pathways is crucial for researchers

investigating its therapeutic potential.

Anti-Cancer Effects: PI3K/Akt and MAPK Pathways
Isoformononetin has been shown to exhibit anti-proliferative and pro-apoptotic effects in

various cancer cell lines. These effects are often mediated through the inhibition of key survival

pathways like the Phosphoinositide 3-kinase (PI3K)/Akt pathway and the Mitogen-Activated

Protein Kinase (MAPK) pathway.
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Isoformononetin's inhibition of PI3K/Akt and MAPK pathways.

Anti-Inflammatory Effects: NF-κB and JAK-STAT
Pathways
Isoformononetin has demonstrated anti-inflammatory properties by inhibiting the production of

pro-inflammatory cytokines. This is achieved, in part, by suppressing the Nuclear Factor-kappa
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B (NF-κB) and Janus Kinase/Signal Transducer and Activator of Transcription (JAK-STAT)

signaling pathways.
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Inhibition of NF-κB and JAK-STAT pathways by Isoformononetin.

Osteogenic Effects: BMP/Smad and Wnt/β-catenin
Pathways
Isoformononetin has been reported to promote osteoblast differentiation and bone formation.

These osteogenic effects are linked to the activation of the Bone Morphogenetic Protein

(BMP)/Smad and Wnt/β-catenin signaling pathways, which are critical for bone development

and regeneration.
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Promotion of osteogenesis by Isoformononetin via BMP/Smad and Wnt/β-catenin pathways.

Conclusion
Isoformononetin-d3 is an indispensable tool for researchers engaged in the study of

Isoformononetin. Its use as an internal standard in LC-MS/MS analysis ensures the generation

of accurate and reproducible quantitative data, which is fundamental for advancing our

understanding of the pharmacokinetics and biological activities of this promising natural
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compound. This technical guide provides a foundational resource for the procurement and

application of Isoformononetin-d3 in a research setting.

Disclaimer: While this document provides a representative experimental protocol, specific

parameters for LC-MS/MS analysis, such as MRM transitions and chromatographic gradients,

should be optimized in the user's laboratory for their specific instrumentation and application.

Furthermore, the quantitative data presented is based on typical specifications and a lot-

specific Certificate of Analysis should be obtained from the supplier for the most accurate

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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